Cas no 3877-15-4 (Methyl propyl sulfide)

• Product Name: Methyl propyl sulfide
• CAS No: 3877-15-4
• MF: C₄H₁₀S
• MW: 90.1872000694275
• MDL: MFCD00015219
• CID: 44552
• PubChem ID: 160871030
• Update Time: 2025-05-19

Methyl propyl sulfide Chemical and Physical Properties

Names and Identifiers

• methyl propyl sulphide
• Methyl n-propyl sulphide
• Methyl Propyl Sulfide
• GLYH 101
• Methyl-n-propylsulfide
• Methyl-n-propylsulfideneat
• 2-Thiapentane
• METHYL N-PROPYL SULFIDE
• n-C3H7SCH3
• Sulfide,methyl propyl
• sulfure de n-propyle et de methyle
• Propane, 1-(methylthio)-
• Sulfide, methyl propyl
• 1-(Methylthio)propane
• 1-methylsulfanylpropane
• 1-(Methylthio)-propane
• NXA8RQ27B3
• methyl(propyl)sulfane
• Propane, (methylthio)-
• 1-(Methylsulfanyl)propane
• N-PROPYLMETHYLSULFIDE
• 1-(Methylsulfanyl)propane #
• ZOASGOXWEHUTKZ-UHFFFAOYSA-N
• Propane,1-(methyl
• FCH1117480
• Methyl propyl sulfide

• MDL： MFCD00015219
• Inchi： 1S/C4H10S/c1-3-4-5-2/h3-4H2,1-2H3
• InChI Key： ZOASGOXWEHUTKZ-UHFFFAOYSA-N
• SMILES： CCCSC
• BRN： 1730904

Computed Properties

• Exact Mass: 90.05030
• Monoisotopic Mass: 90.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 25.3

Experimental Properties

• Density: 0.842
• Melting Point: -113°C(lit.)
• Boiling Point: 97°C(lit.)
• Flash Point: 17 ºC
• Refractive Index: 1.4430
• PSA: 25.30000
• LogP: 1.75940
• Solubility: Soluble in water, ethanol, ether, acetone.

Methyl propyl sulfide Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： R11;R36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methyl propyl sulfide

Recent Advances in the Study of Methyl Propyl Sulfide (3877-15-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl propyl sulfide (CAS: 3877-15-4) is an organosulfur compound that has garnered increasing attention in chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, its interactions with biological targets, and its utility in drug delivery systems. This research brief consolidates the latest findings on methyl propyl sulfide, highlighting its significance in advancing scientific and medical knowledge.

One of the key areas of investigation involves the compound's role in modulating enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl propyl sulfide can act as a competitive inhibitor for certain cytochrome P450 enzymes, which are crucial in drug metabolism. This finding opens new avenues for designing enzyme inhibitors that could enhance the efficacy of existing pharmaceuticals or reduce adverse drug interactions.

Additionally, methyl propyl sulfide has shown promise in antimicrobial applications. Research conducted at the University of Cambridge in 2024 revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve disruption of bacterial cell membranes, suggesting potential for developing novel antibiotics with reduced resistance development.

In the field of chemical biology, methyl propyl sulfide has been utilized as a versatile building block for synthesizing complex molecules. A recent publication in Angewandte Chemie detailed its use in creating sulfur-containing heterocycles, which are important structural motifs in many pharmaceutical compounds. The study emphasized the compound's stability and reactivity under various conditions, making it a valuable tool for medicinal chemists.

From a pharmaceutical development perspective, methyl propyl sulfide's physicochemical properties have been extensively characterized. Its logP value and solubility profile make it particularly suitable for formulation in oral dosage forms. Several pharmaceutical companies have included this compound in their drug discovery pipelines, with preclinical studies showing favorable pharmacokinetic properties.

Looking forward, researchers are exploring the potential of methyl propyl sulfide in targeted drug delivery systems. Preliminary results from nanoparticle-based delivery studies indicate that the compound can enhance cellular uptake of therapeutic agents while minimizing off-target effects. This application could significantly improve treatment outcomes for various diseases, including cancer and inflammatory disorders.

In conclusion, methyl propyl sulfide (3877-15-4) represents a compound of growing importance in chemical biology and pharmaceutical research. Its diverse applications - from enzyme modulation to antimicrobial activity and drug delivery - underscore its versatility. As research continues to uncover new properties and applications, this compound is poised to play an increasingly significant role in advancing therapeutic development and biomedical science.